Cas no 2172489-10-8 (3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpentan-3-ol)

• Product Name: 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpentan-3-ol
• CAS No: 2172489-10-8
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 6186349
• PubChem ID: 165592248
• Update Time: 2025-07-15

3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpentan-3-ol
• 2172489-10-8
• EN300-1631098
• 3-[2-(hydroxymethyl)bicyclo[2.2.1]heptan-2-yl]pentan-3-ol

• Inchi： 1S/C13H24O2/c1-3-13(15,4-2)12(9-14)8-10-5-6-11(12)7-10/h10-11,14-15H,3-9H2,1-2H3
• InChI Key： UYDNCARGWHJKCM-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)C1(CO)CC2CCC1C2

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpentan-3-ol

Exploring the Unique Properties and Applications of 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpentan-3-ol (CAS No. 2172489-10-8)

In the realm of organic chemistry, 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpentan-3-ol (CAS No. 2172489-10-8) stands out as a fascinating compound with a unique bicyclic structure. This molecule, characterized by its hydroxymethyl and pentan-3-ol functional groups, has garnered attention for its potential applications in pharmaceuticals, fragrances, and specialty chemicals. Researchers are particularly intrigued by its stereochemistry and the way its rigid bicyclo[2.2.1]heptane framework influences reactivity and biological activity.

The synthesis of 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpentan-3-ol often involves multi-step organic reactions, including cycloadditions and selective reductions. Its CAS No. 2172489-10-8 serves as a critical identifier for researchers sourcing high-purity samples for studies. Recent trends in green chemistry have spurred interest in optimizing its synthesis to minimize waste and improve yield, aligning with global sustainability goals. This compound's hydroxyl groups make it a versatile intermediate for further derivatization, enabling the creation of novel materials with tailored properties.

One of the most searched questions about this compound revolves around its solubility and stability under various conditions. Laboratory tests indicate that 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpentan-3-ol exhibits moderate solubility in polar organic solvents like ethanol and acetone, while remaining stable at room temperature when stored properly. These properties make it suitable for formulation in cosmetic and personal care products, where natural-derived ingredients are increasingly in demand. The compound's bicyclic backbone also contributes to its potential as a chiral building block in asymmetric synthesis, a hot topic in modern drug discovery.

In the fragrance industry, the structural complexity of CAS No. 2172489-10-8 has sparked interest for its potential to deliver unique olfactive profiles. Perfumers are exploring how its hydroxymethyl and alcohol functionalities might contribute to long-lasting scent molecules with woody or amber undertones. This aligns with consumer preferences for sustainable fragrance ingredients that combine synthetic precision with natural inspiration. Analytical techniques like GC-MS and NMR are crucial for characterizing the purity and isomeric composition of this compound, ensuring consistent performance in end-use applications.

From a pharmaceutical perspective, the bicyclo[2.2.1]heptane core present in 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpentan-3-ol resembles structural motifs found in some bioactive molecules. Medicinal chemists are investigating whether derivatives of this compound could interact with biological targets, particularly in the central nervous system. The current focus on blood-brain barrier permeability in drug development makes this an especially relevant area of investigation. However, comprehensive toxicological studies would be required before any therapeutic applications could be considered.

The material science community has also taken notice of CAS No. 2172489-10-8 for its potential in polymer chemistry. The compound's multiple functional groups could serve as crosslinking sites or modification points in specialty resins. With growing interest in bio-based polymers, researchers are examining whether this bicyclic alcohol could be derived from renewable resources or serve as a platform for sustainable material development. Its thermal stability and potential for hydrogen bonding make it particularly interesting for creating advanced materials with specific mechanical or optical properties.

For analytical chemists working with 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpentan-3-ol, proper characterization presents both challenges and opportunities. The compound's stereocenters require careful chiral analysis, while its mass spectrum provides distinctive fragmentation patterns useful for identification. These analytical aspects are crucial for quality control in industrial applications and for academic researchers studying reaction mechanisms involving this unique structure. Recent advances in computational chemistry have enabled more accurate predictions of this molecule's behavior, complementing experimental observations.

As research into CAS No. 2172489-10-8 continues, safety considerations remain paramount. While not classified as hazardous, standard laboratory precautions should be observed when handling this compound, including proper ventilation and personal protective equipment. The scientific community's growing emphasis on responsible research practices underscores the importance of thorough characterization and transparent reporting when working with novel chemical entities like 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpentan-3-ol.

Looking ahead, the versatility of this bicyclic alcohol suggests it may find applications across multiple industries. From green chemistry initiatives to specialty material development, researchers are just beginning to explore the full potential of this structurally intriguing molecule. As synthetic methods improve and analytical techniques advance, we can anticipate new discoveries about 3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylpentan-3-ol and its derivatives, potentially opening doors to innovative applications that leverage its unique chemical architecture.